Cas no 2225180-81-2 (5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid)

• Product Name: 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid
• CAS No: 2225180-81-2
• MF: C₁₂H₈BClF₃NO₂
• MW: 301.46
• CID: 5144379
• PubChem ID: 133555084
• Update Time: 2025-05-26

5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid
• 2225180-81-2
• (5-Chloro-6-(2-(trifluoromethyl)phenyl)pyridin-3-yl)boronic acid

• Inchi： 1S/C12H8BClF3NO2/c14-10-5-7(13(19)20)6-18-11(10)8-3-1-2-4-9(8)12(15,16)17/h1-6,19-20H
• InChI Key： RZBGWMBPZWQHMX-UHFFFAOYSA-N
• SMILES： B(C1=CC(Cl)=C(C2=CC=CC=C2C(F)(F)F)N=C1)(O)O

Computed Properties

• Exact Mass: 301.0288708g/mol
• Monoisotopic Mass: 301.0288708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid

Introduction to 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid (CAS No. 2225180-81-2)

5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile applications. This boronic acid derivative, identified by the CAS number 2225180-81-2, represents a critical intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a chloro-substituted pyridine ring and a trifluoromethylphenyl group, make it a valuable building block for drug discovery and material science innovations.

The compound’s molecular structure consists of a pyridine core substituted at the 3-position with a boronic acid group, enhancing its reactivity in cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are pivotal in constructing complex organic molecules, particularly in the development of novel therapeutic agents. The presence of both chloro and trifluoromethyl groups imparts distinct electronic properties, influencing its interaction with biological targets and potentially modulating pharmacokinetic profiles.

In recent years, 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid has been extensively studied for its role in medicinal chemistry. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is particularly noteworthy. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders. Its incorporation into small-molecule libraries has facilitated high-throughput screening efforts, leading to the identification of promising candidates for further optimization.

One of the most compelling aspects of this compound is its utility in generating novel heterocyclic frameworks. The pyridine scaffold is a cornerstone in medicinal chemistry, frequently appearing in approved drugs due to its favorable bioisosteric properties and ability to engage with biological macromolecules. By modifying the substituents on the pyridine ring, chemists can fine-tune the pharmacological properties of their synthetic targets. The specific arrangement of the chloro and trifluoromethyl groups in 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid provides an optimal balance for such modifications.

The synthesis of 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies are commonly employed to construct the desired molecular architecture. These synthetic routes not only showcase the ingenuity of organic chemists but also underscore the importance of boronic acids as key reagents in modern drug development pipelines.

Recent advancements in computational chemistry have further enhanced the utility of 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid. Molecular modeling studies have provided insights into its binding interactions with protein targets, aiding in the rational design of more effective drugs. These computational approaches complement experimental efforts by predicting how modifications to the compound’s structure might impact its biological activity. Such integrative strategies are becoming increasingly indispensable in the quest for next-generation therapeutics.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing novel pesticides and crop protection agents. The structural motifs present in 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid are known to exhibit herbicidal and insecticidal properties when incorporated into larger molecular frameworks. By exploring derivatives of this boronic acid, researchers aim to create environmentally sustainable solutions that address global food security challenges without compromising ecological balance.

As interest in green chemistry grows, the role of 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid as a sustainable building block is being re-evaluated. Efforts are underway to develop synthetic routes that minimize waste and reduce reliance on hazardous reagents. These initiatives align with broader industry trends toward more environmentally responsible chemical manufacturing processes. The boronic acid functionality, while reactive under certain conditions, can be handled under mild conditions when appropriate catalysts are used, further supporting its adoption in greener synthetic protocols.

The future prospects for 5-Chloro-6-(2-trifluoromethylphenyl)pyridine-3-boronic acid appear promising, driven by ongoing research into its applications across multiple domains. As our understanding of biological systems evolves, new opportunities for therapeutic intervention will emerge, many of which will rely on innovative molecular architectures built upon foundational compounds like this one. Collaborative efforts between academia and industry will be essential to translate these discoveries into tangible benefits for society.